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The following tables consolidate the key data found for Artobiloxanthone.

Table 1: Reported ¹H NMR Data for Artobiloxanthone This data was measured in CDCl₃ at 300 MHz

[1].

Proton Position δ Chemical Shift (ppm) Multiplicity

5 (OH) 13.35 s

7 (OH) 10.18 s

3' 6.34 s

4' (OH) 6.18 s

6' 7.26 s

14a 4.90 br s

14b 5.17 br s

17 5.28 t (J = 7.2 Hz)

19 1.65 s

20 1.79 s

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s644022?utm_src=pdf-body
https://www.smolecule.com/products/s644022?utm_src=pdf-interest
https://www.smolecule.com/products/s644022?utm_src=pdf-body
https://www.smolecule.com/products/s644022?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2878397/
https://www.smolecule.com/products/s644022?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Proton Position δ Chemical Shift (ppm) Multiplicity

21 3.30 d (J = 7.2 Hz)

22 5.25 t (J = 7.2 Hz)

24 1.65 s

25 1.79 s

s: singlet; br s: broad singlet; d: doublet; t: triplet.

Table 2: Reported Biological Activities of Artobiloxanthone

Assay/Cell Line Reported Effect / IC₅₀ Value Citation

Cytotoxicity (HT-29 human colon
cancer)

Potent cytotoxicity (most potent among tested
compounds)

[1]

NF-κB p65 assay Most active inhibitor among tested compounds [1]

Antiproliferation (SAS oral cancer
cells)

IC₅₀ = 11 µM [2]

Antiproliferation (T.Tn esophageal
cancer cells)

IC₅₀ = 22 µM [2]

Antiproliferation (HaCaT normal
skin cells)

IC₅₀ = 70 µM (Higher IC₅₀ indicates selectivity for

cancer cells)

[2]

Molecular Docking (Estrogen
Receptor α)

Good binding interactions, suggesting potential for

breast cancer therapy

[3]

Experimental Workflow for Isolation and
Characterization
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Based on the procedures described in the search results, here is a generalized workflow for the isolation and

initial characterization of Artobiloxanthone from Artocarpus species.
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Start: Plant Material
(Stem Bark or Twigs)

Drying and Grinding

Defatting
(n-Hexane)

Extraction
(Acetone or Chloroform)

Concentrate Extract
(In vacuo)

Fractionation
(Silica Gel Column Chromatography)

Eluent: n-Hexane/Ethyl Acetate Gradients

Purification
(Further Silica Gel or Sephadex LH-20)

Isolation of Artobiloxanthone

Structural Elucidation

NMR Spectroscopy Mass Spectrometry UV Vi d IR S t
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Diagram of the isolation and characterization process for Artobiloxanthone.

The characterization techniques used to identify Artobiloxanthone and confirm its structure include [1] [2]:

NMR Spectroscopy: ¹H and ¹³C NMR are fundamental for determining the carbon-hydrogen

framework.
Mass Spectrometry (MS): High-Resolution MS (HRMS) via Electrospray Ionization (ESI) is used to

confirm the exact molecular formula.
Other Spectroscopic Methods: UV-Vis and IR spectroscopy provide supporting data on

chromophores and functional groups.

Mechanism of Action in Cancer

Artobiloxanthone exhibits anticancer activity through multiple pathways. The following diagram

summarizes its reported mechanisms of action.
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Artobiloxanthone (AA3)

Molecular Entry into Cell

Inhibition of
NF-κB Signaling

Inhibition of
Akt/mTOR & STAT-3
Signaling Pathways

Suppression of
Anti-Apoptotic and

Pro-Metastatic Proteins
Induction of Apoptosis

Reduced Inflammation
and Cell Survival

Inhibition of Cell
Proliferation and Growth

Downregulation of:
• Bcl-2

• COX-2
• VEGF

• MMP-9

Activation of
Caspase-3 and Caspase-9

Overall Outcome:
Inhibition of Oral Cancer

Cell Proliferation

Click to download full resolution via product page

Proposed anticancer mechanisms of Artobiloxanthone from multiple pathways.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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